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Compound of Interest

Compound Name: 5-(4-Fluorophenyl)nicotinonitrile

CAS No.: 154237-18-0

Cat. No.: B189802

Get Quote

CAS: 154237-18-0 | Molecular Formula: C₁₂H₇FN₂ | MW: 198.20 g/mol [1][2]

Executive Summary & Chemical Identity
5-(4-Fluorophenyl)nicotinonitrile is a critical biaryl pyridine intermediate used primarily in the

discovery of kinase inhibitors (specifically PIM-1 and VEGFR-2 modulators) and CNS-active

agents.[1] Its structural core—a 3,5-disubstituted pyridine—serves as a privileged scaffold in

medicinal chemistry, offering optimal vectors for hydrogen bonding and π-stacking interactions

within enzyme active sites.

This guide moves beyond simple catalog listing. It provides a technical framework for sourcing,

validating, and utilizing this compound, ensuring that researchers maintain data integrity from

procurement to application.
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Property Specification

IUPAC Name 5-(4-fluorophenyl)pyridine-3-carbonitrile

CAS Number 154237-18-0

SMILES N#CC1=CN=CC(C2=CC=C(F)C=C2)=C1

LogP (Predicted) ~2.7

H-Bond Acceptors 3 (N-pyridine, N-cyano, F)

Rotatable Bonds 1 (Biaryl axis)

Physical State Off-white to pale yellow solid

Commercial Sourcing Landscape
Sourcing this intermediate requires distinguishing between "stock" vendors (milligram to gram

scale) and "process" suppliers (kilogram scale).

Supplier Categorization
Tier 1: Rapid Fulfillment (Stock)

BLD Pharm: Primary holder of stock for CAS 154237-18-0. Reliable for discovery-scale

quantities (1g – 25g).[1]

Combi-Blocks: Known for high-purity heterocycles; often stocks the bromo-precursors and

the final biaryl.

Enamine: Excellent for analogs. If the exact CAS is out of stock, they hold the largest

"make-on-demand" building block library.

Tier 2: Bulk & Custom Synthesis (Process)

WuXi AppTec / PharmBlock: Recommended for GMP-grade scale-up (>1kg).

American Elements: Focuses on high-purity materials; useful if metal contamination (Pd

residuals) is a critical concern for downstream biology.
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Procurement Risk Assessment
When ordering, request a Certificate of Analysis (CoA) that specifically reports:

Pd Residuals: Critical if used in cellular assays (Palladium can mimic biological activity).

Water Content (Karl Fischer): The nitrile group can hydrolyze to the amide under prolonged

poor storage.

Synthesis & Manufacturing Logic
Understanding the synthesis allows you to predict impurities. The standard industrial route

utilizes a Suzuki-Miyaura Cross-Coupling.

The Synthetic Pathway
The reaction couples 5-bromo-3-cyanopyridine with 4-fluorophenylboronic acid.

Why this route?

Regioselectivity: The 3,5-substitution pattern on pyridine is difficult to achieve via

electrophilic aromatic substitution due to the electron-deficient ring. Halogen displacement

(Suzuki) is the only viable high-yield method.

Electronic Effects: The electron-withdrawing cyano group at the 3-position activates the C-Br

bond at the 5-position, facilitating oxidative addition of the Palladium catalyst.

Visualization: Synthesis Workflow
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Figure 1: Suzuki-Miyaura coupling pathway highlighting critical reagents and potential impurity

vectors.[1]

Quality Assurance: The Self-Validating Protocol
Do not rely solely on the vendor's CoA.[1] Upon receipt, execute this validation protocol. This

ensures the compound is suitable for sensitive biological assays.

A. Identity Verification (NMR)
1H NMR (400 MHz, DMSO-d6):

Look for the Pyridine protons: Three distinct singlets (or fine doublets) in the aromatic

region (approx. δ 9.0 – 9.2 ppm). The proton between the N and C-CN is most deshielded.

Look for the Fluorophenyl group: A classic AA'BB' system split by fluorine (approx. δ 7.4 –

7.8 ppm).

Diagnostic Check: If you see a broad singlet around δ 7-8 ppm that disappears with D₂O

shake, your nitrile has hydrolyzed to an amide (Impurity 2 in Fig 1). Reject the batch.

B. Purity & Heavy Metal Check (LC-MS / ICP-MS)
LC-MS: Run a gradient from 5% to 95% Acetonitrile/Water (+0.1% Formic Acid).

Target Mass: [M+H]+ = 199.2.

Watchout: 4,4'-difluorobiphenyl (homocoupling impurity) is non-polar and may elute late or

not ionize well in ESI+. Check UV trace at 254nm.

Pd Scavenging: If the compound is for a kinase assay, treat a solution with QuadraPure™

TU or similar thiourea scavengers to remove residual Palladium.

Visualization: QC Decision Tree
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Figure 2: Logical flow for incoming goods inspection to prevent assay artifacts.

Application Context
Why is this molecule valuable? It is a "privileged structure" in drug design.
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Kinase Inhibition (PIM-1 / VEGFR-2): The pyridine nitrogen acts as a hydrogen bond

acceptor for the hinge region of kinases. The 4-fluorophenyl group occupies the hydrophobic

pocket II, providing metabolic stability (fluorine blocks P450 oxidation at the para-position).

Fragment-Based Drug Discovery (FBDD): With a MW < 200 and high ligand efficiency, this

molecule is an ideal "fragment" starting point. The nitrile group can be further derivatized into

amines (reduction), amides (hydrolysis), or tetrazoles (click chemistry).

Experimental Protocol: Derivatization Example
To convert the nitrile to a benzylamine (common optimization step):

Dissolve 5-(4-fluorophenyl)nicotinonitrile (1 eq) in dry THF.

Cool to 0°C under N₂.

Add LiAlH₄ (2.5 eq) dropwise.

Stir 2h. Quench with Fieser workup.

Result: 3-(aminomethyl)-5-(4-fluorophenyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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